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Compound of Interest

Tert-butyl 3-acetylpyrrolidine-1-
Compound Name:
carboxylate

Cat. No.: B051284

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
analysis of Tert-butyl 3-acetylpyrrolidine-1-carboxylate, a key building block in modern
medicinal chemistry.

Core Chemical Properties

Tert-butyl 3-acetylpyrrolidine-1-carboxylate is a synthetic organic compound featuring a
pyrrolidine ring protected by a tert-butoxycarbonyl (Boc) group and functionalized with an acetyl
group. This structure makes it a valuable intermediate in the synthesis of more complex
molecules, particularly pharmaceutical agents.

Structure and ldentification:

IUPAC Name: tert-butyl 3-acetylpyrrolidine-1-carboxylate[1]

Molecular Formula: C11H19NO3[1]

CAS Number: 858643-95-5[1]

InChiKey: WTNNGFYIEBJFPX-UHFFFAOYSA-N[1]

Physicochemical Data:
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The following table summarizes the key computed physicochemical properties of the
compound. Experimental data can vary based on purity and conditions.

Property Value Source
Molecular Weight 213.27 g/mol PubChem[1]
Exact Mass 213.13649347 Da PubChem[1]
Topological Polar Surface Area  46.6 A2 PubChem[1]
Complexity 267 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 3 PubChem

Spectroscopic Data

Spectroscopic data is critical for the structural confirmation and purity assessment of Tert-butyl
3-acetylpyrrolidine-1-carboxylate. While a specific public spectrum for this exact compound
is not readily available, typical chemical shifts for its key functional groups are well-established.

Expected *H NMR Spectral Features (CDCIs):

e ~1.46 ppm (s, 9H): Protons of the tert-butyl group of the Boc protector.
e ~2.1-2.3 ppm (m, 1H): Pyrrolidine ring proton.

e ~3.0-3.7 ppm (m, 5H): Pyrrolidine ring protons.

e ~1.6-1.8 ppm (m, 1H): Pyrrolidine ring proton.

Expected 13C NMR Spectral Features (CDCIs3):

e ~28.5 ppm: Methyl carbons of the tert-butyl group.
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e ~80.0 ppm: Quaternary carbon of the tert-butyl group.
e ~154.0 ppm: Carbonyl carbon of the Boc group.

e ~208.0 ppm: Carbonyl carbon of the acetyl group.

e ~25-60 ppm: Pyrrolidine ring carbons.

Expected Mass Spectrometry (MS) Data:

e [M+H]*: m/z 214.1438

Synthesis and Experimental Protocols

The synthesis of Tert-butyl 3-acetylpyrrolidine-1-carboxylate typically involves the acylation
of a suitable N-Boc protected pyrrolidine precursor. A general, illustrative protocol is provided
below.

lllustrative Synthesis Protocol: Grignard Reaction with N-Boc-3-cyanopyrrolidine
This protocol describes a plausible method for synthesizing the target compound.
Materials:

¢ N-Boc-3-cyanopyrrolidine

o Methylmagnesium bromide (MeMgBr) in THF (3M solution)

e Anhydrous Diethyl Ether (Etz0)

o Saturated aqueous Ammonium Chloride (NH4Cl) solution

o Saturated agueous Sodium Bicarbonate (NaHCO3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSOa)

 Silica Gel for column chromatography
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o Ethyl acetate and Hexanes (for chromatography)
Procedure:

o Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is charged with N-Boc-3-cyanopyrrolidine (1
equivalent) dissolved in anhydrous diethyl ether.

o Grignard Addition: The solution is cooled to 0°C in an ice bath. Methylmagnesium bromide
solution (1.2 equivalents) is added dropwise via the dropping funnel over 30 minutes,
maintaining the temperature below 5°C.

e Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and
stirred for 2-4 hours. The reaction progress is monitored by Thin Layer Chromatography
(TLC).

o Aqueous Workup: Upon completion, the reaction is carefully quenched by slow, dropwise
addition of saturated aqueous NHa4Cl solution at 0°C.

o Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted twice with ethyl acetate.

e Washing: The combined organic layers are washed sequentially with saturated aqueous
NaHCOs solution and brine.

e Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator to yield the crude
product.

 Purification: The crude residue is purified by flash column chromatography on silica gel,
eluting with a gradient of ethyl acetate in hexanes to afford the pure Tert-butyl 3-
acetylpyrrolidine-1-carboxylate.
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Safety and Handling

Tert-butyl 3-acetylpyrrolidine-1-carboxylate is classified with the following hazards:
e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]

Precautionary Measures:

o Prevention: Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust,
fumes, or vapors. Use only in a well-ventilated area. Wash skin thoroughly after handling.[2]

o Storage: Store in a well-ventilated place and keep the container tightly closed. It is
recommended to keep the product refrigerated and protected from light and heat.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

Logical Relationships and Reactivity

The chemical reactivity of this molecule is governed by its three primary functional groups: the
Boc-protected amine, the pyrrolidine ring, and the acetyl ketone.

Tert-butyl 3-acetylpyrrolidine-

1-carboxylate

Boc Protecting Group @@ Pyrrolidine Ring

nfluences enables acts as
v
Acid Labile: Nucleophilic Target: Chiral Scaffold:
Deprotection with TFA/HCI Reduction to alcohol (e.g., NaBH4) Provides 3D structure for
to yield secondary amine. Reductive amination. derivatization.
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This guide serves as a foundational resource for professionals engaged in research and
development. For specific applications, further consultation of peer-reviewed literature and
patents is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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